Regioselective and diastereoselective iodocyclization reaction of alkene-thioureas: an efficient approach to bicyclic β-lactams†

New Journal of Chemistry Pub Date: 2015-09-17 DOI: 10.1039/C5NJ01963J

Abstract

Bicyclic β-lactams, i.e. 3-thia-1-dethiacephams, were synthesized via a highly regioselective and diastereoselective iodocyclization reaction of alkene-thioureas with molecular iodine. Furthermore, the structure of 3-thia-1-dethiacepham was confirmed by a chemical method, the dehydrohalogenation reaction using DBU.

Graphical abstract: Regioselective and diastereoselective iodocyclization reaction of alkene-thioureas: an efficient approach to bicyclic β-lactams
Regioselective and diastereoselective iodocyclization reaction of alkene-thioureas: an efficient approach to bicyclic β-lactams†
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